Cas no 302936-53-4 (2-Chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde)

2-Chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde is a heterocyclic compound featuring a fused pyridine-pyrimidine core with a reactive aldehyde group at the 3-position and a chloro substituent at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex nitrogen-containing scaffolds. The presence of both electrophilic (aldehyde) and leaving group (chloro) functionalities allows for selective derivatization, enabling applications in pharmaceutical and agrochemical research. Its rigid bicyclic framework enhances stability, while the methyl group at the 7-position can influence steric and electronic properties. Suitable for further functionalization, this compound is valuable in developing biologically active molecules or materials with tailored properties.

2-Chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde structure

302936-53-4 structure

Product Name:2-Chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde

CAS No:302936-53-4

MF:C₁₀H₇ClN₂O₂

MW:222.627781152725

MDL:MFCD00759862

CID:2625602

PubChem ID:23908096

Update Time:2025-06-09

2-Chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
- Oprea1_427152
- 2-Chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
- MDL： MFCD00759862
- Inchi： 1S/C10H7ClN2O2/c1-6-2-3-8-12-9(11)7(5-14)10(15)13(8)4-6/h2-5H,1H3
- InChI Key： IFIDKJSJJFREGQ-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)C(N2C=C(C)C=CC2=N1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 472
Topological Polar Surface Area: 49.7

2-Chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde Pricemore >>

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TRC	C197956-100mg	2-Chloro-7-methyl-4-oxo-4h-pyrido[1,2-a]pyrimidine-3-carbaldehyde	302936-53-4		100mg	$ 115.00	2022-04-01
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